2-(4-Methylphenyl)imino-6-nitrochromene-3-carboxamide

• IUPAC Name: 2-(4-methylphenyl)imino-6-nitrochromene-3-carboxamide
• InChI: InChI=1S/C17H13N3O4/c1-10-2-4-12(5-3-10)19-17-14(16(18)21)9-11-8-13(20(22)23)6-7-15(11)24-17/h2-9H,1H3,(H2,18,21)
• InChI Key: FYTCRLDUSVVBTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=C2C(=CC3=C(O2)C=CC(=C3)[N+](=O)[O-])C(=O)N
• Molecular Formula: C17H13N3O4
• Molecular Weight: 323.30 g/mol

Description

2-(4-Methylphenyl)imino-6-nitrochromene-3-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of chromene derivatives, which have been found to exhibit a range of biological activities.

Scientific Research Applications

Desulfurization and Formation of Amidine Derivatives

• The desulfurization of nitro-N, diphenyl isothiazol-imines leads to the formation of unstable intermediates, which can react with various nucleophiles to produce amidine derivatives and oxadiazole compounds. Such reactions have implications in the synthesis of novel organic compounds with potential applications in medicinal chemistry and material science (Argilagos et al., 1998).

Synthesis of Iminazolidin-2-ones

• The preparation of 4-imino-1-methyl-3-(4-nitrophenyl)imidazolidin-2-ones and their derivatives showcases the versatility of nitro-imino compounds in synthesizing bases with potential applications in chemical synthesis and pharmaceutical research (Angelova et al., 2003).

Liquid Crystalline Properties

• Research into the synthesis and characterization of Schiff base-ester compounds involving substituted naphthalene ring systems has revealed their potential as novel liquid crystalline materials. These compounds have been studied for their mesomorphic behavior, indicating their utility in the development of advanced materials for displays and optical devices (Thaker et al., 2012).

Fluorescent Probes for Metal Ions

• Nitro-3-carboxamide coumarin derivatives have been developed as fluorescent chemosensors for the selective detection of metal ions, such as Cu(2+), in aqueous solutions. This highlights the application of nitro-imino coumarin compounds in environmental monitoring and analytical chemistry (Bekhradnia et al., 2016).

Polymer Science Applications

• The synthesis of polyamide-imides containing ether, sulfur, and trifluoromethyl linkages demonstrates the use of nitro-imino compounds in creating high-performance polymers with excellent thermal stability and solubility. Such materials are of interest for their potential applications in advanced engineering and technology fields (Shockravi et al., 2009).